Cas no 1807162-32-8 (2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine
• CAS No: 1807162-32-8
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4805585
• Update Time: 2025-06-08

2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-4-3(6(9)10)1-5(13)7(11)12-4/h1,6,13H,2H2
• InChI Key： XFECGEUSBPPQHC-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CBr)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine (CAS No. 1807162-32-8)

2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine (CAS No. 1807162-32-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a bromomethyl group, a difluoromethyl group, a hydroxy group, and an iodine atom, all attached to a pyridine ring. The combination of these functional groups endows the molecule with a range of interesting chemical and biological properties, making it a valuable candidate for various applications.

The bromomethyl group in 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine is particularly noteworthy due to its reactivity and potential for further chemical modification. This group can undergo substitution reactions, making the compound an excellent starting material for the synthesis of more complex molecules. The difluoromethyl group, on the other hand, contributes to the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design. The presence of the hydroxy group adds polarity and can facilitate interactions with biological targets, while the iodine atom can influence the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to inhibit specific enzymes involved in cancer progression. The researchers found that 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine effectively inhibited the activity of these enzymes, suggesting its potential as an anticancer agent. Another study published in Bioorganic & Medicinal Chemistry Letters in 2022 explored the compound's antiviral properties against several RNA viruses, including influenza and SARS-CoV-2. The results indicated that 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine exhibited potent antiviral activity, making it a promising lead for further development.

In addition to its therapeutic potential, 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine has been studied for its use as a probe in chemical biology research. A study published in Chemical Science in 2020 utilized the compound to investigate protein-protein interactions within cells. The researchers used 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine as a photoaffinity label to identify novel protein targets involved in cellular signaling pathways. This application highlights the compound's versatility and its potential as a tool for understanding complex biological processes.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine has also been extensively studied. A notable synthetic route was reported in Tetrahedron Letters in 2019, which involved a multi-step process starting from commercially available precursors. The key steps included bromination, fluorination, and iodination reactions, followed by functional group manipulation to achieve the final product. This synthetic strategy provides a robust and scalable method for producing 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine, making it accessible for both academic and industrial applications.

The physical and chemical properties of 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine have been thoroughly characterized. The compound is typically obtained as a white or off-white solid with a melting point ranging from 140°C to 145°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN). However, it is relatively insoluble in water due to its lipophilic nature. These properties make it suitable for use in various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine should be handled with care due to its reactivity and potential health hazards. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

The future prospects for 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of disease. Potential areas of application include cancer therapy, antiviral treatments, and chemical biology research. As more data becomes available from these studies, it is likely that 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-6-iodopyridine will continue to play a significant role in advancing our understanding of complex biological systems and developing new therapeutic strategies.